Cas no 2172203-59-5 (1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid)

• Product Name: 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid
• CAS No: 2172203-59-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6008173
• PubChem ID: 165535025
• Update Time: 2025-05-22

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid
• EN300-1513023
• 2172203-59-5
• 1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-19-20(27(32)33)14-9-17-30(19)26(31)15-3-2-8-16-29-28(34)35-18-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h4-7,10-13,19-20,25H,2-3,8-9,14-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： PGYVXSGIJLRDMS-UHFFFAOYSA-N
• SMILES： OC(C1CCCN(C(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2172203-59-5, known as 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which combines elements of peptide chemistry with advanced functional groups, making it a versatile building block for various applications.

The fluorenylmethoxycarbonyl (Fmoc) group, a key feature of this compound, is widely recognized in peptide synthesis as a protective group for amino acids. Its presence in this molecule underscores its potential role in peptide-based drug discovery and bioconjugate chemistry. Recent studies have highlighted the importance of Fmoc-containing compounds in the development of targeted drug delivery systems, where they serve as linkers or stabilizing agents to enhance the efficacy and biocompatibility of therapeutic molecules.

Another critical component of this compound is the hexanoyl chain, which introduces flexibility and hydrophobicity into the molecule. This feature is particularly advantageous in applications requiring membrane interaction or controlled drug release mechanisms. The integration of this chain with the Fmoc group creates a unique balance between solubility and hydrophobicity, making it an ideal candidate for use in amphiphilic materials or self-assembling structures.

The 2-methylpiperidine ring further enhances the molecule's versatility by introducing rigidity and additional functionalization sites. Piperidine derivatives are well-documented for their role in enzyme inhibition and drug design due to their ability to form hydrogen bonds and mimic natural substrates. Recent advancements in medicinal chemistry have demonstrated the potential of piperidine-containing compounds as inhibitors of various enzymes, including proteases and kinases, which are key targets in cancer therapy.

From a synthetic perspective, this compound represents a significant achievement in modern organic chemistry. Its construction involves multi-step synthesis strategies that combine peptide coupling techniques with advanced cross-coupling reactions. Researchers have employed methodologies such as Fmoc-based solid-phase synthesis and click chemistry to optimize its production, ensuring high yields and purity. These methods align with current trends toward greener and more efficient synthetic pathways.

Recent studies have explored the application of this compound in bioconjugation reactions, where it serves as a linker for attaching therapeutic agents to targeting moieties such as antibodies or peptides. This approach has shown promise in improving the specificity and pharmacokinetics of drugs, reducing off-target effects, and enhancing therapeutic outcomes. Additionally, its use in nanoparticle formation has been investigated, leveraging its amphiphilic nature to create stable drug delivery vehicles with controlled release profiles.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These tools have also enabled researchers to study its conformational dynamics and interactions with biological systems, providing insights into its potential applications in drug design.

The versatility of 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid extends beyond traditional chemical synthesis into emerging fields such as biomaterials science and enzyme engineering. Its ability to function as both a protective group and a functional linker makes it an invaluable tool for researchers across multiple disciplines.

In conclusion, this compound represents a prime example of how advancements in organic chemistry can lead to innovative solutions in drug discovery and materials science. With its unique combination of functional groups and versatile structure, it continues to be a focal point for cutting-edge research aimed at addressing complex challenges in medicine and technology.